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Compound of Interest

Compound Name: 1-(Thiophen-3-yl)ethanol

Cat. No.: B172730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 1-(Thiophen-3-yl)ethanol (CAS No. 14861-60-0). The information is

compiled from safety data sheets and chemical supplier specifications to ensure safe handling,

storage, and use in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-(Thiophen-3-yl)ethanol is
presented below.

Property Value

CAS Number 14861-60-0

Molecular Formula C₆H₈OS

Molecular Weight 128.19 g/mol

Appearance Data not available

Purity ≥95%

Stability Profile
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1-(Thiophen-3-yl)ethanol is a stable compound under recommended storage and handling

conditions.[1] However, it is important to be aware of specific factors that can affect its stability.

Parameter Description

Chemical Stability
Stable under recommended temperatures and

pressures.[1]

Conditions to Avoid
Dust generation and exposure to sources of

ignition.[1]

Incompatible Materials Strong oxidizing agents.[1]

Hazardous Decomposition Products
Under fire conditions, may decompose to

produce carbon oxides and sulfur oxides.[1]

Recommended Storage Conditions
Proper storage is crucial to maintain the integrity and purity of 1-(Thiophen-3-yl)ethanol.

Condition Recommendation

General Storage
Store in a tightly-closed container.[1] Keep in a

cool, dry, and well-ventilated area.[1]

Long-Term Storage
For long-term storage, it is recommended to

keep the compound in a cool, dry place.[1][2]

Ignition Sources Keep away from sources of ignition.[1]

Experimental Protocols
While specific, peer-reviewed experimental studies on the degradation kinetics of 1-(Thiophen-
3-yl)ethanol are not readily available in the public domain, a general protocol for assessing the

stability of a chemical compound of this nature is provided below. This protocol can be adapted

to evaluate the stability of 1-(Thiophen-3-yl)ethanol under various stress conditions.

General Protocol for Chemical Stability Assessment
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1. Objective: To evaluate the stability of 1-(Thiophen-3-yl)ethanol under conditions of elevated

temperature, light exposure, and humidity.

2. Materials:

1-(Thiophen-3-yl)ethanol (of known purity)

HPLC-grade solvents (e.g., acetonitrile, water)

Calibrated stability chambers (for controlled temperature and humidity)

Photostability chamber with a light source conforming to ICH Q1B guidelines

Calibrated analytical balance

Volumetric flasks and pipettes

HPLC system with a suitable detector (e.g., UV) and column

3. Experimental Workflow:

Below is a generalized workflow for conducting a stability study.
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Sample Preparation

Stress Conditions

Analysis

Conclusion

Prepare stock solution of 1-(Thiophen-3-yl)ethanol in a suitable solvent

Aliquot into appropriate vials for each stress condition

Analyze initial time point (T=0) for baseline purity

Place samples in stability chambers at elevated temperatures (e.g., 40°C, 60°C) Expose samples to a controlled light source in a photostability chamber Place samples in stability chambers with controlled humidity (e.g., 75% RH)

Pull samples at predetermined time points (e.g., 1, 2, 4 weeks)

Analyze samples by a validated stability-indicating HPLC method

Quantify the amount of 1-(Thiophen-3-yl)ethanol remaining and identify any degradation products

Determine the degradation kinetics and calculate shelf-life under different conditions

Click to download full resolution via product page

Caption: Workflow for a chemical stability study.
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4. Methodology:

Sample Preparation: Prepare a stock solution of 1-(Thiophen-3-yl)ethanol of a known

concentration in a suitable solvent. Aliquot the solution into vials for each stress condition

and a control set stored at recommended conditions.

Initial Analysis (T=0): Analyze an initial sample to determine the baseline purity and

concentration.

Stress Conditions:

Thermal Stability: Place samples in stability chambers at various elevated temperatures

(e.g., 40°C, 60°C, 80°C).

Photostability: Expose samples to a light source as per ICH Q1B guidelines. A dark control

should be included.

Humidity: Place samples in stability chambers with controlled relative humidity (e.g., 75%

RH) at a specific temperature.

Time Points: Pull samples from each condition at predetermined time intervals (e.g., 1, 2, 4,

8, and 12 weeks).

Analytical Method: Develop and validate a stability-indicating analytical method, typically

HPLC, that can separate the parent compound from any potential degradation products.

Data Analysis: Quantify the amount of 1-(Thiophen-3-yl)ethanol remaining at each time

point. If degradation is observed, identify and quantify the degradation products if possible.

Kinetics: Plot the concentration of 1-(Thiophen-3-yl)ethanol versus time for each condition

to determine the degradation kinetics.

Signaling Pathways and Logical Relationships
Based on a comprehensive review of publicly available scientific literature, there is no specific

information regarding signaling pathways or complex biological/chemical workflows directly

involving 1-(Thiophen-3-yl)ethanol that would necessitate a diagrammatic representation at

this time. Research in this area is ongoing, and future studies may elucidate such relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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thiophen-3-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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